[(2,4-Dimethoxyphenyl)methyl](propyl)amine
Overview
Description
Scientific Research Applications
Role in Environmental Toxicology
Research on related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), has focused on environmental toxicology, including the study of herbicide toxicity and its impact on ecosystems. Studies have analyzed global trends in research on 2,4-D's toxicity, revealing concerns over its effects on non-target species and environmental health (Zuanazzi, Ghisi, & Oliveira, 2020). This area of research is crucial for understanding how structurally similar compounds, potentially including (2,4-Dimethoxyphenyl)methylamine, could affect environmental and human health through their presence in water bodies and the broader environment.
Contributions to Analytical Chemistry
Amines and amine-related compounds have been the subject of extensive research in analytical chemistry, focusing on their detection, quantification, and impact on water quality. Studies have compiled information on the concentrations, sources, fate, and toxicity of amines in surface waters, identifying anthropogenic and natural sources, and highlighting the need for more research on their environmental impact (Poste, Grung, & Wright, 2014). This research provides a foundation for future studies on compounds like (2,4-Dimethoxyphenyl)methylamine, particularly in understanding their environmental behavior and potential risks.
Applications in Material Science
Amine-functionalized materials, especially metal-organic frameworks (MOFs), represent a significant area of research with applications in gas storage, separation, and catalysis. The basic nature of amines, including their ability to interact with CO2, makes amine-functionalized MOFs attractive for CO2 capture applications. This field of research highlights the potential for utilizing compounds with amine groups, such as (2,4-Dimethoxyphenyl)methylamine, in the development of new materials with environmental and industrial applications (Lin, Kong, & Chen, 2016).
Biogenic Amine Research
Biogenic amines in foods, particularly in relation to food safety and spoilage, have been extensively studied. Research focuses on the formation, detection, and mitigation of biogenic amines in food products, underscoring the importance of managing these compounds to ensure food safety (Guo, Yang, Peng, & Han, 2015). While the research directly on (2,4-Dimethoxyphenyl)methylamine in this context is not specified, the broader understanding of amines in scientific research underscores the potential relevance of this compound in food science and safety studies.
Properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]propan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-4-7-13-9-10-5-6-11(14-2)8-12(10)15-3/h5-6,8,13H,4,7,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCAFTJFCXFKFGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=C(C=C(C=C1)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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